Cas no 1805469-24-2 (3-Chloro-2-nitro-6-phenylpyridine)

• Product Name: 3-Chloro-2-nitro-6-phenylpyridine
• CAS No: 1805469-24-2
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4903093
• Update Time: 2025-05-20

3-Chloro-2-nitro-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-nitro-6-phenylpyridine

• Inchi： 1S/C11H7ClN2O2/c12-9-6-7-10(13-11(9)14(15)16)8-4-2-1-3-5-8/h1-7H
• InChI Key： UXKYXGZIHDNJBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=CC=CC=2)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-2-nitro-6-phenylpyridine

3-Chloro-2-nitro-6-phenylpyridine: A Comprehensive Overview

3-Chloro-2-nitro-6-phenylpyridine, identified by the CAS registry number 1805469-24-2, is a chemically synthesized compound with significant applications in various scientific and industrial domains. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in drug development, material science, and environmental chemistry. The structure of 3-Chloro-2-nitro-6-phenylpyridine consists of a pyridine ring substituted with chlorine, nitro, and phenyl groups at specific positions, which contribute to its distinctive reactivity and functionality.

The synthesis of 3-Chloro-2-nitro-6-phenylpyridine involves a series of well-established organic reactions, including nitration, chlorination, and substitution processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. The nitro group at position 2 imparts strong electron-withdrawing effects, while the phenyl group at position 6 introduces aromaticity and enhances the compound's stability. The chlorine substituent at position 3 further modulates the electronic properties of the molecule, making it a versatile building block for various chemical transformations.

In terms of physical properties, 3-Chloro-2-nitro-6-phenylpyridine is typically a crystalline solid with a melting point around 180°C. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in solution-based reactions. The compound exhibits UV-visible absorption characteristics that are influenced by the electron-withdrawing groups present on the pyridine ring. These properties make it an attractive candidate for applications in optoelectronic materials and sensors.

The chemical reactivity of 3-Chloro-2-nitro-6-phenylpyridine is primarily governed by the electron-deficient nature of the pyridine ring due to the presence of strong electron-withdrawing groups. This makes the compound highly susceptible to nucleophilic attacks and electrophilic substitutions. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. For instance, researchers have reported that derivatives of this compound exhibit significant inhibitory activity against certain viral enzymes and cancer cell lines.

In addition to its role in drug discovery, 3-Chloro-2-nitro-6-phenylpyridine has found applications in material science. Its ability to form stable coordination complexes with transition metals has led to its use in designing new catalysts for organic transformations. Furthermore, the compound's photochemical properties have been exploited in the development of light-sensitive materials for use in photovoltaic devices and imaging technologies.

The environmental impact of 3-Chloro-2-nitro-6-phenylpyridine has also been a subject of recent research. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its environmental fate and potential risks to aquatic life.

In conclusion, 3-Chloro-2-nitro-6-phenylpyridine, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its applications span from drug development to material science, with ongoing studies uncovering new potentials for this compound. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing technological innovations and addressing global challenges in health and sustainability.